N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide
CAS No.: 609796-83-0
Cat. No.: VC16138018
Molecular Formula: C28H31N3O3S2
Molecular Weight: 521.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 609796-83-0 |
|---|---|
| Molecular Formula | C28H31N3O3S2 |
| Molecular Weight | 521.7 g/mol |
| IUPAC Name | N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide |
| Standard InChI | InChI=1S/C28H31N3O3S2/c1-4-5-6-7-10-15-30-27(34)25(36-28(30)35)24-20-11-8-9-12-22(20)31(26(24)33)17-23(32)29-21-16-18(2)13-14-19(21)3/h8-9,11-14,16H,4-7,10,15,17H2,1-3H3,(H,29,32)/b25-24- |
| Standard InChI Key | AIWNFYLUNLEODK-IZHYLOQSSA-N |
| Isomeric SMILES | CCCCCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)/SC1=S |
| Canonical SMILES | CCCCCCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)SC1=S |
Introduction
N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is a complex organic compound featuring a unique structural arrangement that incorporates multiple functional groups, including indole, thiazolidine, and acetamide functionalities. This compound is classified as a heterocyclic compound, which is significant in pharmaceutical chemistry due to its diverse biological activities.
Structural Information
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Molecular Formula: C28H31N3O3S2
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SMILES: CCCCCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)/SC1=S
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InChI: InChI=1S/C28H31N3O3S2/c1-4-5-6-7-10-15-30-27(34)25(36-28(30)35)24-20-11-8-9-12-22(20)31(26(24)33)17-23(32)29-21-16-18(2)13-14-19(21)3/h8-9,11-14,16H,4-7,10,15,17H2,1-3H3,(H,29,32)/b25-24-
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InChIKey: AIWNFYLUNLEODK-IZHYLOQSSA-N
Synthesis and Characterization
The synthesis of this compound typically involves multi-step reactions that require careful control of conditions such as temperature, pH, and the presence of catalysts to ensure high yields and purity. The structural confirmation of this compound can be achieved using techniques like nuclear magnetic resonance (NMR) and liquid chromatography–mass spectrometry (LC–MS).
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